Cas no 626-95-9 (1,4-Pentanediol)

1,4-Pentanediol structure

Product Name:1,4-Pentanediol

CAS No:626-95-9

MF:C₅H₁₂O₂

MW:104.147582054138

MDL:MFCD00004560

CID:510983

PubChem ID:79083

Update Time:2025-04-19

1,4-Pentanediol Chemical and Physical Properties

Names and Identifiers

- 1,4-Pentanediol
- pentane-1,4-diol
- 4-methyl-1,4-butanediol
- ethanol,n-propanol
- GLOBUAZSRIOKLN-UHFFFAOYSA
- GLOBUAZSRIOKLN-UHFFFAOYSA-N
- 1,4 pentanediol
- GLOBUAZSRIOKLN-UHFFFAOYSA-
- ST24048884
- InChI=1/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
- AS-30506
- EN300-172378
- CS-0154051
- AI3-08028
- DTXSID20870727
- 1,4-dihydroxypentane
- 1,4-Pentanediol, 99%
- SCHEMBL50388
- SY239899
- NS00043471
- 626-95-9
- MFCD00004560
- AKOS024462638
- 1,4-Dihydroxy-1-methylbutane; 1,4-Dihydroxypentane; 2,5-Pentanediol; 4-Hydroxy-1-pentanol
- EINECS 210-973-5
- MDL： MFCD00004560
- Inchi： 1S/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
- InChI Key： GLOBUAZSRIOKLN-UHFFFAOYSA-N
- SMILES： OC(C)CCCO

Computed Properties

Exact Mass: 104.08400
Monoisotopic Mass: 104.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 37.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Density: 0.986 g/mL at 25 °C(lit.)
Melting Point: 50.86°C (estimate)
Boiling Point: 72-73 °C/0.03 mmHg(lit.)
Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C
Refractive Index: n20/D 1.447(lit.)
PSA: 40.46000
LogP: 0.13970

1,4-Pentanediol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25

1,4-Pentanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09091-25g	PENTANE-1,4-DIOL	626-95-9	95%	25g	$632	2023-09-07
TRC	P273400-1g	1,4-Pentanediol	626-95-9		1g	$ 138.00	2023-09-06
TRC	P273400-5g	1,4-Pentanediol	626-95-9		5g	$ 249.00	2023-09-06
TRC	P273400-25g	1,4-Pentanediol	626-95-9		25g	$ 973.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P864414-1g	1,4-Pentanediol	626-95-9	98%	1g	￥58.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P864414-5g	1,4-Pentanediol	626-95-9	98%	5g	￥161.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P864414-25g	1,4-Pentanediol	626-95-9	98%	25g	￥526.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P864414-500g	1,4-Pentanediol	626-95-9	98%	500g	￥6,860.00	2022-09-01
abcr	AB449796-1 g	Pentane-1,4-diol, 95%; .	626-95-9	95%	1g	€81.90	2023-04-22
abcr	AB449796-5 g	Pentane-1,4-diol, 95%; .	626-95-9	95%	5g	€110.20	2023-04-22

1,4-Pentanediol Production Method

Production Method 1

56-81-5

626-95-9

1191-25-9

627-98-5

111-29-5

626-89-1

4048-33-3

13392-69-3

927-55-9

928-40-5

13325-10-5

2508-29-4

629-11-8

110-63-4

Reaction Conditions

1.1 Reagents: Calcium pantothenate , MOPS , Disodium phosphate , Ferrous sulfate , Ammonium sulfate , Ammonium chloride Catalysts: Acetyl coenzyme A acetyltransferase , Acyl coenzyme A dehydrogenase , 3-Hydroxyacyl coenzyme A dehydrogenase , Alcohol dehydrogenase , Fatty acyl coenzyme A reductase (aldehyde-forming) Solvents: Water ; 37 °C

Reference

: Production of functionalized carboxylic acids and alcohols by reverse fatty acid oxidation in metabolically engineered microorganisms

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